Cas no 2097159-62-9 (2-chloro-6-(1-fluorocyclobutyl)benzoic acid)

• Product Name: 2-chloro-6-(1-fluorocyclobutyl)benzoic acid
• CAS No: 2097159-62-9
• MF: C₁₁H₁₀ClFO₂
• MW: 228.647305965424
• CID: 5277664
• Update Time: 2025-05-20

2-chloro-6-(1-fluorocyclobutyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-6-(1-fluorocyclobutyl)-
• 2-chloro-6-(1-fluorocyclobutyl)benzoic acid

• Inchi： 1S/C11H10ClFO2/c12-8-4-1-3-7(9(8)10(14)15)11(13)5-2-6-11/h1,3-4H,2,5-6H2,(H,14,15)
• InChI Key： HTAQXHZEJGXYTA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C2(F)CCC2)C=CC=C1Cl

Additional information on 2-chloro-6-(1-fluorocyclobutyl)benzoic acid

Introduction to 2-chloro-6-(1-fluorocyclobutyl)benzoic acid (CAS No. 2097159-62-9)

2-chloro-6-(1-fluorocyclobutyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2097159-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif featuring a chloro substituent at the 2-position and a 1-fluorocyclobutyl group at the 6-position of the benzene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural composition of 2-chloro-6-(1-fluorocyclobutyl)benzoic acid is meticulously designed to enhance its utility in drug discovery and development. The chloro group at the 2-position serves as a versatile handle for further chemical modifications, enabling the introduction of additional functional groups through nucleophilic aromatic substitution or other coupling reactions. Meanwhile, the 1-fluorocyclobutyl moiety introduces steric and electronic effects that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a growing interest in benzoic acid derivatives as scaffolds for developing novel therapeutic agents. The fluorine atom in the 1-fluorocyclobutyl group is particularly noteworthy, as fluorine substitution is frequently employed in medicinal chemistry to improve pharmacokinetic properties such as bioavailability and metabolic stability. Furthermore, the cyclobutyl ring provides rigidity to the molecular structure, which can enhance interactions with protein targets and improve drug efficacy.

Current research in the field of medicinal chemistry has highlighted the potential of 2-chloro-6-(1-fluorocyclobutyl)benzoic acid as a precursor for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing compounds with anti-inflammatory and anticancer properties. The benzoic acid core is a well-established pharmacophore in drug design, with numerous approved drugs featuring this scaffold. By incorporating the chloro and 1-fluorocyclobutyl substituents, researchers aim to fine-tune the pharmacological profile of these derivatives to achieve higher selectivity and potency.

One notable application of 2-chloro-6-(1-fluorocyclobutyl)benzoic acid is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-chloro-6-(1-fluorocyclobutyl)benzoic acid make it an attractive building block for such inhibitors, as it allows for precise tuning of binding interactions through structural modifications.

Another area where this compound has shown promise is in the development of antimicrobial agents. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of novel antimicrobial compounds. The unique combination of substituents in 2-chloro-6-(1-fluorocyclobutyl)benzoic acid may confer properties that enhance its activity against resistant bacterial strains. Additionally, its benzoic acid core shares structural similarities with known antimicrobial agents, suggesting that derivatives based on this scaffold may exhibit comparable or improved biological activity.

The synthesis of 2-chloro-6-(1-fluorocyclobutyl)benzoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the chloro group, followed by nucleophilic substitution or other coupling reactions to attach the 1-fluorocyclobutyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently.

In terms of physicochemical properties, 2-chloro-6-(1-fluorocyclobutyl)benzoic acid exhibits characteristics that make it suitable for further pharmaceutical development. Its molecular weight and solubility profile are favorable for formulation into various dosage forms. Additionally, its stability under standard storage conditions ensures that it remains viable for use in downstream applications such as library synthesis or lead optimization.

The growing body of research highlighting the potential of 2-chloro-6-(1-fluorocyclobutyl)benzoic acid underscores its importance as a building block in drug discovery. As computational methods and high-throughput screening technologies continue to advance, compounds like this are likely to be incorporated into larger virtual libraries for rapid screening against diverse biological targets. This approach accelerates the identification of novel lead compounds with therapeutic potential.

In conclusion,2-chloro-6-(1-fluorocyclobutyl)benzoic acid (CAS No. 2097159-62-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing innovative therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and drug discovery methodologies,this compound is poised to play an important role in future medical breakthroughs.